Cas no 2172590-35-9 (5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

5-Cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde is a versatile heterocyclic compound featuring a cyclopropyl group and a hydroxypropyl-substituted triazole core. Its structural complexity, including the aldehyde functionality, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both reactive aldehyde and hydroxyl groups allows for selective derivatization, enabling the synthesis of diverse derivatives with tailored properties. The cyclopropyl moiety enhances steric and electronic effects, potentially improving binding affinity in bioactive molecules. This compound is suitable for applications in medicinal chemistry, where its scaffold can serve as a building block for drug discovery and optimization.

5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde structure

2172590-35-9 structure

Product Name:5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

CAS No:2172590-35-9

MF:C₉H₁₃N₃O₂

MW:195.218421697617

CID:6585838

PubChem ID:165601776

Update Time:2025-06-30

5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
- EN300-1594681
- 2172590-35-9
- Inchi： 1S/C9H13N3O2/c1-6(4-13)12-9(7-2-3-7)8(5-14)10-11-12/h5-7,13H,2-4H2,1H3
- InChI Key： BHUHOIFVNWCPJX-UHFFFAOYSA-N
- SMILES： OCC(C)N1C(=C(C=O)N=N1)C1CC1

Computed Properties

Exact Mass: 195.100776666g/mol
Monoisotopic Mass: 195.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 68Å²

5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1594681-0.05g	5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	2172590-35-9	0.05g	$1344.0	2023-06-04
Enamine	EN300-1594681-0.1g	5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	2172590-35-9	0.1g	$1408.0	2023-06-04
Enamine	EN300-1594681-0.25g	5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	2172590-35-9	0.25g	$1472.0	2023-06-04
Enamine	EN300-1594681-0.5g	5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	2172590-35-9	0.5g	$1536.0	2023-06-04
Enamine	EN300-1594681-1.0g	5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	2172590-35-9	1g	$1599.0	2023-06-04
Enamine	EN300-1594681-2.5g	5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	2172590-35-9	2.5g	$3136.0	2023-06-04
Enamine	EN300-1594681-5.0g	5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	2172590-35-9	5g	$4641.0	2023-06-04
Enamine	EN300-1594681-10.0g	5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	2172590-35-9	10g	$6882.0	2023-06-04
Enamine	EN300-1594681-50mg	5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	2172590-35-9	50mg	$1344.0	2023-09-23
Enamine	EN300-1594681-100mg	5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	2172590-35-9	100mg	$1408.0	2023-09-23

5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Additional information on 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172590-35-9)

The compound 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172590-35-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the versatility of 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its triazole core, combined with the cyclopropyl and hydroxypropan-2-yl substituents, provides a scaffold that can be further functionalized to target various biological pathways. Researchers have successfully employed click chemistry and other synthetic strategies to derivatize this compound, yielding a library of analogs with diverse pharmacological properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde exhibits moderate inhibitory effects against several enzymes implicated in inflammatory and oncogenic processes. Notably, its analogs have shown promising activity against kinases such as EGFR and VEGFR, suggesting potential applications in cancer therapy. Further mechanistic studies are underway to elucidate the precise molecular interactions and optimize the compound's selectivity and potency.

One of the most exciting developments is the exploration of this compound's role in targeted drug delivery systems. Researchers have conjugated 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde to nanoparticles and other carriers, enhancing its bioavailability and tissue-specific delivery. These advancements could pave the way for more effective and less toxic therapeutic regimens, particularly in the treatment of solid tumors and chronic inflammatory diseases.

Despite these promising findings, challenges remain in the clinical translation of 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde-based therapies. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound and its derivatives into viable drug candidates.

In conclusion, 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde represents a promising scaffold for the design of novel therapeutic agents. Its unique chemical properties and biological activities make it a valuable tool for researchers in the fields of medicinal chemistry and chemical biology. Continued investigation into its mechanisms of action and optimization of its pharmacological profile will be critical for realizing its full potential in clinical applications.